Cas no 2137852-11-8 (2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-)

• Product Name: 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-
• CAS No: 2137852-11-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5286965
• Update Time: 2025-07-21

2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-

• Inchi： 1S/C13H14N2O/c1-9-5-6-12(13(8-16)15-9)10-3-2-4-11(14)7-10/h2-7,16H,8,14H2,1H3
• InChI Key： SNMKFLWOOZPJNX-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC=C1C1=CC=CC(N)=C1

Additional information on 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-

Introduction to 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- (CAS No. 2137852-11-8)

2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-, identified by the chemical abstracts service number 2137852-11-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine derivative family, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and synthetic utility. The structural framework of this molecule incorporates a pyridine core substituted with a hydroxymethyl group at the 2-position, an amino group at the 3-position of a phenyl ring, and a methyl group at the 6-position of the pyridine ring. Such a configuration endows the compound with unique electronic and steric properties, making it a valuable scaffold for further functionalization and derivatization.

The synthesis of 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the hydroxymethyl group at the 2-position of the pyridine ring typically requires careful control of reaction conditions to avoid unwanted side products. The subsequent attachment of the amino-substituted phenyl ring at the 3-position and the introduction of a methyl group at the 6-position further exemplify the complexity and precision required in its preparation. Advanced techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and directed ortho-metalation strategies have been instrumental in achieving high yields and purity levels.

Recent advancements in computational chemistry have facilitated a deeper understanding of the molecular properties and reactivity patterns of 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-. Molecular modeling studies have revealed that this compound exhibits significant hydrogen bonding capabilities due to the presence of both an hydroxymethyl group and an amino group. These interactions are critical for its potential applications in drug design, as they can influence binding affinity to biological targets. Furthermore, quantum mechanical calculations have predicted favorable dipole moments and polarizabilities for this molecule, suggesting its suitability for interactions with charged or polar pharmacophores.

In the context of pharmaceutical research, 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- has been explored as a precursor in the development of novel therapeutic agents. Its structural features make it an attractive candidate for further derivatization into more complex molecules with enhanced pharmacological properties. For instance, modifications at the hydroxymethyl or amino positions can lead to compounds with improved solubility, bioavailability, or metabolic stability. Additionally, its pyridine core is a common motif in many bioactive molecules, providing a ready-made scaffold for structure-activity relationship (SAR) studies.

One particularly intriguing application of 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- lies in its potential use as an intermediate in antiviral and anticancer drug discovery. The unique combination of functional groups on its pyridine ring allows for selective interactions with viral proteases or kinases involved in disease pathogenesis. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects against certain viral enzymes, making them promising candidates for further development into antiviral therapies. Similarly, its ability to modulate kinase activity has raised interest in its potential as an anticancer agent.

The role of 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- in medicinal chemistry is further underscored by its versatility as a building block for more complex molecules. Chemists have leveraged its structural features to design libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates. The compound’s ability to undergo further functionalization while maintaining its core pyridine scaffold has made it an invaluable asset in synthetic chemistry pipelines.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl-. Efforts have been made to develop more environmentally benign synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These initiatives align with broader trends in pharmaceutical manufacturing aimed at sustainability and cost-effectiveness. By employing catalytic methods and solvent-free reactions where possible, researchers have been able to produce this compound with greater efficiency while adhering to ecological standards.

The future prospects for 2-Pyridinemethanol, 3-(3-aminophenyl)-6-methyl- are promising, given its diverse applications and potential for further innovation. As computational tools continue to advance, so too will our ability to predict and optimize its properties for specific applications. Collaborative efforts between synthetic chemists, computational scientists, and biologists will be crucial in unlocking its full potential as a pharmaceutical intermediate.